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Compound of Interest

Methyl 2-Methyltetrahydrofuran-2-
Compound Name:
carboxylate

Cat. No.: B580038

CAS Number: 1218915-91-3

Introduction

Methyl 2-methyltetrahydrofuran-2-carboxylate is a heterocyclic ester with the chemical
formula C7H1203. While specific research on this compound is limited in publicly accessible
literature, its structural analog, 2-methyltetrahydrofuran (2-MeTHF), is a well-documented and
widely used green solvent, often replacing tetrahydrofuran (THF) in various chemical processes
due to its higher stability and derivation from renewable resources.[1][2] The primary
documented application of Methyl 2-methyltetrahydrofuran-2-carboxylate is as a key
intermediate in the synthesis of Mefruside, a diuretic medication. This guide aims to provide a
comprehensive overview of the available technical information for Methyl 2-
methyltetrahydrofuran-2-carboxylate, including its properties, a proposed synthesis, and its
role in the production of Mefruside.

Physicochemical and Safety Data

Quantitative data for Methyl 2-methyltetrahydrofuran-2-carboxylate is not extensively
available. The following table summarizes known and predicted data for the compound and its
corresponding carboxylic acid, 2-Methyl-tetrahydrofuran-2-carboxylic acid (CAS: 61449-65-8).
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Property Value Source
Molecular Formula C7H1203
Molecular Weight 144.17 g/mol

Boiling Point (Predicted)

239.6 £33.0 °C

[3]

Density (Predicted) 1.178 + 0.06 g/cm?3 [3]
pKa (Predicted) 3.76 £0.20 [3]
Storage Temperature 2-8°C [3]

Solubility

Soluble in DMSO, Diethyl
Ether

[3]

Appearance

Qil, Colourless

[3]

Hazard Codes

Xi (Irritant)

[3]

Synthesis and Reactions

While specific experimental protocols for the synthesis of Methyl 2-methyltetrahydrofuran-2-
carboxylate are not detailed in the available literature, a plausible synthetic route would
involve the esterification of 2-methyltetrahydrofuran-2-carboxylic acid. This can be achieved
through standard methods such as Fischer esterification, using methanol in the presence of an
acid catalyst.
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Proposed synthesis of Methyl 2-Methyltetrahydrofuran-2-carboxylate.

Application in Drug Development: Synthesis of
Mefruside

The primary documented use of Methyl 2-methyltetrahydrofuran-2-carboxylate is as a
precursor in the synthesis of Mefruside, a diuretic used in the treatment of edema and
hypertension. The synthesis involves a multi-step process starting from the reduction of the
ester to the corresponding amine, followed by reaction with a sulfonyl chloride.

Experimental Protocol: Synthesis of Mefruside from
Methyl 2-Methyltetrahydrofuran-2-carboxylate
(Proposed)

e Step 1: Reduction to (Tetrahydro-2-methyl-2-furanyl)methanamine. Methyl 2-
methyltetrahydrofuran-2-carboxylate is reduced to the corresponding primary amine. A
common method for this transformation is the use of a strong reducing agent like lithium
aluminum hydride (LiAlH4) in an anhydrous ether solvent, such as diethyl ether or
tetrahydrofuran, followed by an aqueous workup.
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o Step 2: N-Methylation. The resulting primary amine is then methylated to form N-methyl-
(tetrahydro-2-methyl-2-furanyl)methanamine. This can be achieved through various
methods, such as reductive amination with formaldehyde and a reducing agent (e.g., sodium
borohydride) or by reaction with a methylating agent like methyl iodide.

o Step 3: Sulfonamide Formation. The final step is the reaction of the N-methylated amine with
4-chloro-3-(sulfamoyl)benzene-1-sulfonyl chloride in the presence of a base (e.g., pyridine or
triethylamine) to act as a scavenger for the HCI byproduct. This reaction forms the desired
Mefruside product. The crude product can then be purified by recrystallization.

Click to download full resolution via product page

Workflow for the synthesis of Mefruside.

Spectroscopic Data

Specific spectroscopic data (NMR, IR, MS) for Methyl 2-methyltetrahydrofuran-2-

carboxylate are not readily available in public databases. However, researchers can refer to
the spectral data of the parent compound, 2-Methyltetrahydrofuran, for which extensive data
exists, including 30 NMR, 7 FTIR, 2 Raman, and 14 MS spectra.[4] This can provide a useful
reference for identifying the characteristic signals of the 2-methyltetrahydrofuran ring system.

Reactions of Tetrahydrofuran Carboxylates

The chemistry of tetrahydrofuran carboxylates is analogous to other esters and cyclic ethers.
Key reactions include:

» Hydrolysis: Under acidic or basic conditions, the ester can be hydrolyzed back to the
corresponding carboxylic acid and methanol.

o Transesterification: Reaction with another alcohol in the presence of an acid or base catalyst
can yield a different ester.
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e Reduction: As mentioned in the synthesis of Mefruside, the ester can be reduced to the
corresponding primary alcohol using strong reducing agents.

» Ring-Opening Reactions: Under certain catalytic conditions, the tetrahydrofuran ring can
undergo oxidative cleavage. For instance, diiron complexes can catalyze the oxidative ring-
opening of THF.[5][6] While this has been demonstrated on the parent THF, similar reactivity
could be possible for its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/15236556/
https://pubs.acs.org/doi/10.1021/ic049460%2B
https://www.benchchem.com/product/b580038?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/2-Methyltetrahydrofuran
https://pubmed.ncbi.nlm.nih.gov/22887922/
https://pubmed.ncbi.nlm.nih.gov/22887922/
https://amp.chemicalbook.com/ProductChemicalPropertiesCB2180926_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB2180926_EN.htm
https://spectrabase.com/compound/HgwK2Lx4x9W
https://pubmed.ncbi.nlm.nih.gov/15236556/
https://pubmed.ncbi.nlm.nih.gov/15236556/
https://pubs.acs.org/doi/10.1021/ic049460%2B
https://www.benchchem.com/product/b580038#cas-number-for-methyl-2-methyltetrahydrofuran-2-carboxylate
https://www.benchchem.com/product/b580038#cas-number-for-methyl-2-methyltetrahydrofuran-2-carboxylate
https://www.benchchem.com/product/b580038#cas-number-for-methyl-2-methyltetrahydrofuran-2-carboxylate
https://www.benchchem.com/product/b580038#cas-number-for-methyl-2-methyltetrahydrofuran-2-carboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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